Cas no 1759-53-1 (Cyclopropanecarboxylic acid)

• Product Name: Cyclopropanecarboxylic acid
• CAS No: 1759-53-1
• MF: C₄H₆O₂
• MW: 86.0892415046692
• MDL: MFCD00001287
• CID: 41948
• PubChem ID: 15655
• Update Time: 2025-10-30

Cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid
• CYCLOPROPANE CARBOYLIC ACID
• CYCLOPROPYL CARBOXYLIC ACID
• CYCLOPROPYLMETHANOIC ACID
• RARECHEM AL BO 0005
• TRIMETHYLENECARBOXYLIC ACID
• Carboxycyclopropane
• Cyclopropionic acid
• Cyclopropyl Formic Acid
• cyclopropanecarboxylic
• Cyclopropan carboxylic acid
• CYCLOPROPANECARBOXYLIC ACID CIPROFLOXACIN
• 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethenyl-
• CYCLOPROPANECARBOXYLIC ACID pure
• Cyclopropane-1-carboxylic acid
• CPC-ACID
• Cyclopropanecarboxyl
• cyclopropanecarboxyllic acid
• Cyclopropane c
• Ring propyl forMate
• AKOS000119770
• CHEBI:23500
• CHEMBL4649900
• AM83282
• CYCLOPROPANE-2,2,3,3-D4-CARBOXYLIC ACID
• NSC1112
• FT-0624283
• Q2317381
• Cyclopropanecarboxylic acid, 95%
• NSC-1112
• CYCLOPROPANE-1-D1-CARBOXYLIC ACID
• Cyclopropanecarboxylicacid
• Cyclopropane-carboxylic acid
• WLN: L3TJ AVQ
• F2191-0028
• InChI=1/C4H6O2/c5-4(6)3-1-2-3/h3H,1-2H2,(H,5,6
• AI3-30542
• Q-200907
• 8 OLAPARIB IMPURITY 8
• NS00021755
• UNII-008803351S
• cyclopropancarboxylic acid
• A812135
• cyclopropyl-carboxylic acid
• 89924-82-3
• STR00627
• HY-Y0001
• Cyclpropanecarboxylic acid
• NSC 1112
• OU0
• Cyclopropane carboxylic acid
• Cyclopropanecarboxylic acid, purum, >=98.0% (T)
• Oto
• 4-09-00-00003 (Beilstein Handbook Reference)
• MFCD00001287
• BRN 0969839
• DTXSID1040665
• 008803351S
• CS-W018339
• 2-cyclopropanecarboxylic acid
• EN300-19510
• EINECS 217-162-5
• Cyclopropylcarboxylic acid
• ZPJ
• 1759-53-1
• Cyclopropanecarboxylic Acid,99%
• STL168574
• DB-016122

• MDL： MFCD00001287
• Inchi： 1S/C4H6O2/c5-4(6)3-1-2-3/h3H,1-2H2,(H,5,6)
• InChI Key： YMGUBTXCNDTFJI-UHFFFAOYSA-N
• SMILES： OC(C1CC1)=O
• BRN： 969839

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 73.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Density: 1.081 g/mL at 25 °C(lit.)
• Melting Point: 14-17 °C (lit.)
• Boiling Point: 183°C(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.438(lit.)
• PH: 3 (10g/l, H2O, 22℃)
• PSA: 37.30000
• LogP: 0.48100
• pka: 4.83(at 25℃)
• Solubility: Soluble in water, soluble in aromatic solvents.

Cyclopropanecarboxylic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：GZ1100000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R22; R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cyclopropanecarboxylic acid

Cyclopropanecarboxylic Acid (CAS No. 1759-53-1): An Overview of Its Properties, Applications, and Recent Research

Cyclopropanecarboxylic acid (CAS No. 1759-53-1) is a cyclic carboxylic acid with a unique three-membered ring structure. This compound has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its distinctive properties and potential applications. In this article, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and recent research advancements related to cyclopropanecarboxylic acid.

Chemical Structure and Properties

Cyclopropanecarboxylic acid has the molecular formula C4H6O2 and a molecular weight of 86.09 g/mol. The compound features a cyclopropane ring attached to a carboxylic acid group. The cyclopropane ring is highly strained due to the small bond angles, which results in unique reactivity and stability characteristics. The carboxylic acid group imparts acidic properties to the molecule, making it a weak organic acid with a pKa value of approximately 4.8.

The physical properties of cyclopropanecarboxylic acid include a melting point of 104-106°C and a boiling point of 228°C. It is soluble in water and polar organic solvents such as ethanol and acetone. The compound's high melting point is attributed to the strong intermolecular hydrogen bonding between the carboxylic acid groups.

Synthesis Methods

Several methods have been developed for the synthesis of cyclopropanecarboxylic acid. One common approach involves the carboxylation of cyclopropyl halides using carbon dioxide (CO2) in the presence of a suitable base or catalyst. For example, cyclopropyl bromide can be reacted with CO2 in an aqueous sodium hydroxide solution to yield cyclopropanecarboxylic acid. Another method involves the decarboxylation of cyclopropylmalonic esters followed by hydrolysis to form the carboxylic acid.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes. For instance, researchers have explored the use of biocatalysts such as lipases for the enantioselective synthesis of cyclopropanecarboxylic acid. These methods not only reduce waste but also enhance the stereoselectivity of the product.

Applications in Pharmaceuticals and Materials Science

Cyclopropanecarboxylic acid has found applications in various fields due to its unique chemical properties. In pharmaceuticals, it serves as an important intermediate in the synthesis of several drugs and drug candidates. The strained cyclopropane ring can be used to introduce conformational constraints into molecules, which can influence their biological activity and pharmacokinetic properties.

One notable application is in the development of antiviral agents. Researchers have synthesized derivatives of cyclopropanecarboxylic acid that exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. These derivatives are designed to target viral proteases, which are essential for viral replication.

In materials science, cyclopropanecarboxylic acid has been used as a building block for the synthesis of functional polymers and supramolecular assemblies. The strained ring structure can be incorporated into polymer backbones to create materials with enhanced mechanical properties or specific functionalities. For example, copolymers containing cyclopropanecarboxylic acid units have shown promise in applications such as drug delivery systems and stimuli-responsive materials.

Recent Research Developments

The ongoing research on cyclopropanecarboxylic acid continues to uncover new insights into its behavior and potential applications. A recent study published in the Journal of Organic Chemistry reported a novel method for the asymmetric synthesis of substituted cyclopropanes using chiral catalysts. This method significantly improves the yield and enantioselectivity compared to traditional approaches.

In another study, researchers at a leading pharmaceutical company investigated the use of cyclopropanecarboxylic acid-based derivatives as inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can have therapeutic benefits in treating diseases such as cancer and neurodegenerative disorders. The study demonstrated that certain derivatives exhibited high affinity for specific PPI interfaces, making them promising candidates for further drug development.

Beyond pharmaceuticals, there is growing interest in using cyclopropanecarboxylic acid-based materials for environmental applications. A recent paper in Environmental Science & Technology described the synthesis of porous materials containing cyclopropane units that can efficiently adsorb heavy metals from contaminated water sources. These materials offer a cost-effective and sustainable solution for water purification.

Conclusion

Cyclopropanecarboxylic acid (CAS No. 1759-53-1) is a versatile compound with unique chemical properties that make it valuable in various scientific and industrial applications. From its role as an intermediate in pharmaceutical synthesis to its use in advanced materials science, this compound continues to attract significant attention from researchers worldwide. Ongoing studies are likely to uncover even more applications and improve our understanding of its behavior, further solidifying its importance in multiple fields.